Cas no 5272-33-3 (2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol)

2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol structure
5272-33-3 structure
Product Name:2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol
CAS No:5272-33-3
MF:C8H16OSi
MW:156.297543525696
MDL:MFCD00160794
CID:85257
PubChem ID:332724
Update Time:2025-04-18

2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-trimethylsilyl-3-butyn-2-ol
    • (+/-)-2-Methyl-4-trimethylsilyl-3-butyn-2-ol
    • 2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol
    • 2-methyl-4-(trimethylsilyl)-3-butyn-2-ol
    • 2-Methyl-4-trimethylsilyl-3-butyn-2-ol( /-)
    • 2-methyl-4-trimethylsilylbut-3-yn-2-ol
    • 3-HYDROXY-3-METHYL-1-TRIMETHYLSILYL-1-BUTYNE
    • NSC 331768
    • 3-Butyn-2-ol,2-methyl-4-(trimethylsilyl)-
    • NSC331768
    • UXOWFNWZWBCLDN-UHFFFAOYSA-N
    • 3185AH
    • AK160815
    • 2-methyl-4-trimethylsilyl-but-3-yn
    • MFCD00160794
    • AMY3325
    • SY064444
    • SCHEMBL130331
    • NSC-331768
    • CS-M2009
    • AKOS006346468
    • DS-9791
    • 3-Butyn-2-ol, 2-methyl-4-(trimethylsilyl)-
    • FT-0691780
    • DTXSID90318469
    • A829226
    • 5272-33-3
    • 2-methyl-4-trimethylsilyl-but-3-yn-2-ol
    • MDL： MFCD00160794
    • Inchi： 1S/C8H16OSi/c1-8(2,9)6-7-10(3,4)5/h9H,1-5H3
    • InChI Key： UXOWFNWZWBCLDN-UHFFFAOYSA-N
    • SMILES： [Si](C#CC(C)(C)O)(C)(C)C

Computed Properties

  • Exact Mass: 156.09700
  • Monoisotopic Mass: 156.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: solid
  • Density: 0.882±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 42.5 ºC
  • Boiling Point: 156 ºC
  • Flash Point: 66.8±19.8 ºC,
  • Refractive Index: 1.467 (589.3 nm 20 ºC)
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • PSA: 20.23000
  • LogP: 1.63810

2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol Security Information

2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol Pricemore >>

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abcr
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2-Methyl-4-(trimethylsilyl)but-3-yn-2-ol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5272-33-3)甲基炔雌醇
Order Number:LE26827060
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5272-33-3)甲基炔雌醇
LE26827060
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email